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Compound of Interest

Compound Name: Rubranol

Cat. No.: B155101

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
and compliant laboratory environment is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Rubranol, a phenolic diarylheptanoid compound.

Adherence to these guidelines will help mitigate risks and ensure the safe handling of chemical
waste.

Understanding Rubranol's Profile

Rubranol is a naturally occurring phenolic compound.[1] While specific toxicity data for
Rubranol is not readily available, its classification as a phenolic compound necessitates
handling it as potentially hazardous waste. Phenolic compounds, in general, are known to be
toxic and harmful to the environment if not disposed of correctly.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key chemical properties of Rubranol
relevant to its handling and disposal.
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Property Value Source

Molecular Formula C19H2405 PubChem

Molecular Weight 332.4 g/mol PubChem

CAS Number 211126-61-3 Key Organics Limited[3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick
Acetate, DMSO, Acetone

Experimental Protocols: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of Rubranol waste, including
pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Rubranol, ensure you are wearing
the appropriate PPE:

o Safety goggles or a face shield

o Chemical-resistant gloves (nitrile or neoprene)
e Alaboratory coat

2. Waste Segregation and Collection:

¢ Solid Rubranol Waste: Collect any solid Rubranol waste in a clearly labeled, sealed, and
puncture-proof container designated for hazardous chemical waste.

e Rubranol Solutions:
o Do not pour Rubranol solutions down the drain.[2][4]

o Collect all liquid waste containing Rubranol in a dedicated, sealed, and properly labeled
hazardous waste container. The container must be compatible with the solvents used.
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o If Rubranol needs to be dissolved for disposal, use a minimal amount of a suitable
organic solvent such as acetone or ethanol.

o Contaminated Materials:

o Any materials that have come into contact with Rubranol, such as pipette tips, tubes,
gloves, and absorbent materials used for spills, must be considered hazardous waste.[1]

[4]
o Collect these items in a separate, clearly labeled, and sealed container.[1][4]
3. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Rubranol”. If it is a solution, list all components, including solvents.

» Store the sealed waste containers in a designated, well-ventilated, and secure area away
from incompatible materials, such as strong oxidizers.

4. Final Disposal:

e The primary and safest method for the disposal of phenolic compounds is incineration by a
licensed hazardous waste disposal facility.[2]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste containers. Follow all institutional and local
regulations for hazardous waste disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Rubranol.
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Caption: Workflow for the proper segregation and disposal of Rubranol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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